![molecular formula C35H28N2O4S B304307 [3-Amino-6-phenyl-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridin-2-yl]([1,1'-biphenyl]-4-yl)methanone](/img/structure/B304307.png)
[3-Amino-6-phenyl-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridin-2-yl]([1,1'-biphenyl]-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-Amino-6-phenyl-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridin-2-yl]([1,1'-biphenyl]-4-yl)methanone, also known as BPTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BPTM is a heterocyclic compound that consists of a thieno[2,3-b]pyridine ring system, a biphenyl moiety, and an amino group.
Mechanism of Action
The mechanism of action of [3-Amino-6-phenyl-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridin-2-yl]([1,1'-biphenyl]-4-yl)methanone involves the inhibition of CK2, a serine/threonine protein kinase that is overexpressed in many types of cancer. CK2 plays a critical role in cell proliferation and survival by phosphorylating a variety of substrates involved in cell cycle regulation, transcription, and DNA repair. This compound binds to the ATP-binding site of CK2 and inhibits its activity, leading to decreased cell proliferation and increased apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to inhibit the activity of other protein kinases, including Aurora kinase A and B, which are involved in the regulation of mitosis. This compound has also been shown to inhibit the activity of the enzyme glycogen synthase kinase 3β (GSK3β), which plays a role in the regulation of glucose metabolism and insulin signaling.
Advantages and Limitations for Lab Experiments
One of the primary advantages of [3-Amino-6-phenyl-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridin-2-yl]([1,1'-biphenyl]-4-yl)methanone is its specificity for CK2, which makes it a useful tool for studying the role of CK2 in various biological processes. Additionally, this compound has been shown to have good bioavailability and pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of this compound is its relatively low potency compared to other CK2 inhibitors, which may limit its usefulness in certain applications.
Future Directions
There are several potential future directions for research on [3-Amino-6-phenyl-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridin-2-yl]([1,1'-biphenyl]-4-yl)methanone. One area of interest is the development of more potent and selective CK2 inhibitors based on the structure of this compound. Additionally, this compound may have potential applications in the treatment of other diseases, such as neurodegenerative disorders, where CK2 has been implicated in the pathogenesis. Finally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of [3-Amino-6-phenyl-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridin-2-yl]([1,1'-biphenyl]-4-yl)methanone is a multi-step process that involves the coupling of 3-amino-6-phenylthieno[2,3-b]pyridine-2-carboxylic acid with 4-bromobiphenyl in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). The resulting intermediate is then subjected to a palladium-catalyzed Suzuki coupling reaction with 3,4,5-trimethoxyphenylboronic acid to yield the final product, this compound.
Scientific Research Applications
[3-Amino-6-phenyl-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridin-2-yl]([1,1'-biphenyl]-4-yl)methanone has been extensively studied for its potential as a therapeutic agent for the treatment of various diseases. One of the primary areas of research has been in the field of cancer. This compound has been shown to inhibit the growth of cancer cells by targeting the protein kinase CK2, which plays a critical role in cell proliferation and survival. Additionally, this compound has been investigated for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.
properties
Molecular Formula |
C35H28N2O4S |
---|---|
Molecular Weight |
572.7 g/mol |
IUPAC Name |
[3-amino-6-phenyl-4-(3,4,5-trimethoxyphenyl)thieno[2,3-b]pyridin-2-yl]-(4-phenylphenyl)methanone |
InChI |
InChI=1S/C35H28N2O4S/c1-39-28-18-25(19-29(40-2)33(28)41-3)26-20-27(23-12-8-5-9-13-23)37-35-30(26)31(36)34(42-35)32(38)24-16-14-22(15-17-24)21-10-6-4-7-11-21/h4-20H,36H2,1-3H3 |
InChI Key |
VQBUURCAQKJJIG-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C2=CC(=NC3=C2C(=C(S3)C(=O)C4=CC=C(C=C4)C5=CC=CC=C5)N)C6=CC=CC=C6 |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2=CC(=NC3=C2C(=C(S3)C(=O)C4=CC=C(C=C4)C5=CC=CC=C5)N)C6=CC=CC=C6 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.